Cas no 23571-36-0 (1H-Imidazole,1-ethyl-5-methyl-2-nitro-)

• Product Name: 1H-Imidazole,1-ethyl-5-methyl-2-nitro-
• CAS No: 23571-36-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 281326
• PubChem ID: 90176
• Update Time: 2025-04-19

1H-Imidazole,1-ethyl-5-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-ethyl-5-methyl-2-nitro-
• 1-ethyl-5-methyl-2-nitroimidazole
• 1-Ethyl-5-methyl-2-nitro-1H-imidazole
• Imidazole, 1-ethyl-5-methyl-2-nitro-
• SCHEMBL11777752
• NIZHAUDFIOIGPX-UHFFFAOYSA-N
• DTXSID60178198
• 23571-36-0

• Inchi： 1S/C6H9N3O2/c1-3-8-5(2)4-7-6(8)9(10)11/h4H,3H2,1-2H3
• InChI Key： NIZHAUDFIOIGPX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC=C(C)N1CC)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 320.1°Cat760mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.582
• PSA: 60.96